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Compound of Interest

Compound Name: Crotonobetaine Hydrochloride-d9

Cat. No.: B1160522

A Technical Guide to Crotonobetaine
Hydrochloride-d9

This technical guide provides an in-depth overview of Crotonobetaine Hydrochloride-d9, a
deuterated isotopologue of crotonobetaine hydrochloride. This document is intended for
researchers, scientists, and professionals in drug development and metabolic research,
offering comprehensive data on its chemical properties, synthesis, and biological relevance.

Core Chemical Data

Crotonobetaine Hydrochloride-d9 serves as a stable isotope-labeled internal standard for the
guantification of crotonobetaine by mass spectrometry. The incorporation of nine deuterium
atoms provides a distinct mass shift, facilitating its use in metabolic studies and bioanalytical
assays.
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Property Value

Reference

3-Carboxy-N,N,N-trimethyl-2-

propen-1-aminium-d9 Chloride

Chemical Name

[1]

(3-
Carboxyallyl)trimethylammoniu
Synonyms m-d9 Chloride, Croton Betaine
Hydrochloride-d9, Crotonic
Acid Betaine Hydrochloride-d9

[1](2]

Molecular Formula C7HsD9CINO2 [11[3]
Molecular Weight 188.7 g/mol [11[3]
Unlabelled CAS Number 6538-82-5 [1][4]
Appearance Neat (solid) [1]
Purity >98% [2]

Molecular Structure and ldentifiers

The molecular structure of Crotonobetaine Hydrochloride-d9 is characterized by a

quaternary ammonium group and a carboxylate moiety, with deuterium atoms replacing the

hydrogens on the three methyl groups.

Identifier String

[2H]C([2H])([2H])--INVALID-LINK--(C([2H]) ([2H])
[2H])C([2H])([2H])[2H].[CI-]

SMILES

INChI=1S/C7H13NO2.CIH/c1-8(2,3)6-4-5-
InChl 7(9)10;/h4-5H,6H2,1-3H3;1H/b5-
4+;/i11D3,2D3,3D3;

Experimental Protocols

General Synthesis of Crotonobetaine Hydrochloride-d9
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The synthesis of Crotonobetaine Hydrochloride-d9 involves a multi-step process that begins
with the introduction of deuterium into precursor molecules. A generalized workflow is outlined
below.

o Deuteration of Precursors: The initial step involves the incorporation of deuterium atoms into
the starting materials. This is typically achieved using deuterated solvents or deuterium gas
under controlled reaction conditions.

o Formation of Crotonobetaine-d9: The deuterated precursors are then reacted to form the
crotonobetaine backbone. This step often requires specific catalysts and precise control of
temperature and pressure to ensure optimal yield and purity.

e Hydrochloride Salt Formation: The final step is the conversion of the deuterated
crotonobetaine into its hydrochloride salt. This is achieved through acidification, which
enhances the compound's stability and solubility for subsequent applications.[3]

Production of Non-Deuterated Crotonobetaine
Hydrochloride

A common method for the production of the non-deuterated form, which provides context for
the synthesis of its isotopologues, involves the dehydration of carnitine hydrochloride.

* A mixture of D,L-carnitine hydrochloride, p-toluenesulfonic acid, and acetic anhydride is
heated.[5]

e The resulting solution is cooled to allow for the precipitation of the product.[5]

o The precipitate is then filtered, washed with a cold solvent such as ethanol, and dried under
a vacuum.[5]

This process is a key starting point for the microbiological production of L-carnitine, where
crotonobetaine serves as an intermediate.[6][7]

Biological Significance and Signaling

Crotonobetaine is an important intermediate in the biosynthesis of L-carnitine in
microorganisms like Escherichia coli and is relevant to mammalian energy metabolism.[1] It is a
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substrate for the enzyme gamma-butyrobetaine dioxygenase, which catalyzes its conversion to
L-carnitine.[3]

While direct signaling pathways for crotonobetaine are not extensively detailed, related
compounds offer insights into potential biological activities. For instance, acylcarnitines, which
are structurally similar, have been shown to activate proinflammatory signaling pathways.[8]
Additionally, trimethylamine-N-oxide (TMAOQO), a metabolite derived from dietary choline (which
shares the trimethylammonium structure), is known to influence signaling pathways involving
AMPK and SIRT1, which are critical in cellular metabolism and inflammation.[9]

Visualized Workflows and Pathways

The following diagrams illustrate the general synthesis workflow for Crotonobetaine
Hydrochloride-d9 and its role in the L-carnitine biosynthesis pathway.

Synthesis Workflow

Catalytic Reaction Acidification
Deuterated Precursors 1 g Crotonobetaine-d9 Crotonobetaine Hydrochloride-d9

Click to download full resolution via product page

Caption: General synthesis workflow for Crotonobetaine Hydrochloride-d9.
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Caption: Role of Crotonobetaine in the L-Carnitine biosynthesis pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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